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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BDP FL-PEG4-TCO, a fluorescent labeling
reagent, designed for researchers, scientists, and professionals in drug development who are
new to bioconjugation. We will delve into its core components, mechanism of action, and
provide practical guidance for its application.

Introduction to BDP FL-PEG4-TCO

BDP FL-PEG4-TCO is a versatile chemical tool used in bioconjugation, the process of
covalently linking molecules to biomolecules such as proteins, antibodies, or nucleic acids.[1]
[2] This reagent integrates three key functional components: a bright and stable fluorophore
(BDP FL), a hydrophilic spacer (PEG4), and a highly reactive bioorthogonal handle (TCO). This
combination makes it an excellent choice for a variety of applications, including cellular
imaging, immunoassays, and the development of antibody-drug conjugates (ADCSs).[1][3]

The key features of BDP FL-PEG4-TCO include:

« BDP FL (BODIPY FL): A green fluorescent dye known for its high fluorescence quantum
yield, sharp emission peak, and relative insensitivity to solvent polarity and pH.[4][5] This
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ensures a strong and stable fluorescent signal in biological environments.

o PEGA4 (Polyethylene Glycol, 4 units): A short, hydrophilic polyethylene glycol spacer. The
PEGA4 linker increases the water solubility of the molecule and acts as a flexible arm,
minimizing steric hindrance between the dye and the biomolecule, which can help preserve
the biological activity of the conjugated molecule.[6][7][8]

e TCO (trans-Cyclooctene): A strained alkene that serves as a highly reactive dienophile in
one of the fastest bioorthogonal "click chemistry" reactions: the inverse-electron-demand
Diels-Alder cycloaddition (IEDDA) with a tetrazine (Tz) reaction partner.[9][10][11] This
reaction is exceptionally fast, highly specific, and biocompatible, as it does not require
cytotoxic copper catalysts.[9][12]

Physicochemical and Spectroscopic Properties

Understanding the fundamental properties of BDP FL-PEG4-TCO is crucial for its effective use.
The following table summarizes its key characteristics.

Property Value

Chemical Formula C33H4oBF2N4O7[3][13]

Molecular Weight 662.6 g/mol [3][13]

CAS Number 2183473-16-5[3][13]

Purity Typically 295%[3][14]

Appearance Solid[1]

Solubility Soluble in DMSO, DMF, DCM; low solubility in
water[3]

Storage Conditions -20°C, protect from light[1][3]

Excitation Maximum (Aex) 503 nm([3]

Emission Maximum (Aem) 509 nm[3]

Molar Extinction Coefficient 80,000 M~icm~1[3]

Fluorescence Quantum Yield 0.9[3]
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The TCO-Tetrazine Ligation: A Powerful
Bioconjugation Tool

The core of BDP FL-PEG4-TCO's utility lies in the TCO-tetrazine ligation, a bioorthogonal
reaction prized for its speed and specificity.[9] This reaction, an inverse-electron-demand Diels-
Alder cycloaddition, proceeds rapidly under physiological conditions without the need for a
catalyst.[12] The reaction forms a stable dihydropyridazine bond and releases nitrogen gas as
the only byproduct.[12]

The kinetics of this reaction are exceptionally fast, with second-order rate constants reported to
be as high as 1 x 10® M~1s~1,[12] This allows for efficient conjugation even at low
concentrations of reactants, minimizing potential cytotoxicity and off-target reactions in
sensitive biological systems.[9]

Below is a diagram illustrating the workflow for labeling a tetrazine-modified biomolecule with
BDP FL-PEGA4-TCO.
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TCO-Tetrazine Ligation Workflow

Experimental Protocols
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This section provides a general protocol for labeling a tetrazine-modified protein with BDP FL-
PEG4-TCO. Note that optimization may be required for specific applications.

Materials and Reagents

e BDP FL-PEG4-TCO

Tetrazine-modified protein (or other biomolecule)

Anhydrous Dimethylsulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Spin desalting columns or dialysis equipment for purification

Preparation of Stock Solution

 Allow the vial of BDP FL-PEG4-TCO to equilibrate to room temperature before opening.

e Prepare a stock solution of BDP FL-PEG4-TCO in anhydrous DMSO. A typical concentration
is 1-10 mM. For example, to make a 10 mM stock solution, dissolve 0.66 mg of BDP FL-
PEG4-TCO (MW = 662.6 g/mol ) in 100 pL of DMSO.

» Vortex briefly to ensure complete dissolution. The stock solution can be stored at -20°C,
protected from light and moisture.

Protein Labeling Procedure

o Dissolve the tetrazine-modified protein in PBS (pH 7.4) to a final concentration of 1-10
mg/mL.

e Add the BDP FL-PEG4-TCO stock solution to the protein solution. A molar excess of 5-20
fold of the TCO reagent over the protein is a good starting point. The optimal ratio should be
determined empirically.

¢ Incubate the reaction mixture at room temperature for 1-2 hours, protected from light. Gentle
mixing during incubation is recommended.
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¢ The reaction progress can be monitored by following the disappearance of the tetrazine
absorbance between 510 and 550 nm.[12]

Purification of the Labeled Protein

+ Remove the unreacted BDP FL-PEG4-TCO and byproducts using a spin desalting column or
by dialysis against PBS.

¢ The purified, fluorescently labeled protein is now ready for downstream applications.

The following diagram outlines the key steps in the experimental workflow.
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Experimental Workflow for Protein Labeling

Applications in Research and Development
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The unique properties of BDP FL-PEG4-TCO make it a valuable tool in various scientific
disciplines:

» Live Cell Imaging: The biocompatibility of the TCO-tetrazine ligation allows for the labeling
and tracking of biomolecules in living cells with minimal perturbation.[9][15]

e Antibody-Drug Conjugates (ADCSs): The precise and efficient conjugation chemistry is well-
suited for the development of ADCs, where a cytotoxic drug is attached to an antibody for
targeted delivery to cancer cells.[1][2]

o Theranostics: The combination of a fluorescent reporter and a targeting moiety enables the
development of agents for both diagnosis and therapy.[9]

o Targeted Drug Delivery: BDP FL-PEG4-TCO can be used to track the delivery and
localization of drug-loaded nanoparticles or other delivery vehicles.[9]

e Immunoassays: The bright fluorescence of BDP FL allows for the development of sensitive
detection methods in techniques such as flow cytometry and fluorescence microscopy.

Conclusion

BDP FL-PEG4-TCO is a powerful and versatile reagent for bioconjugation. Its combination of a
bright and stable fluorophore, a hydrophilic spacer, and a highly efficient and bioorthogonal
reactive group makes it an ideal choice for a wide range of applications in research and drug
development. By understanding its properties and following the general protocols outlined in
this guide, even beginners in bioconjugation can successfully employ this tool to advance their
scientific goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15621976/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bdp-fl-peg4-tco-for-bioconjugation
https://vectorlabs.com/tco-tetrazine-conjugation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5485739/
https://www.medkoo.com/products/27482
https://dcchemicals.com/product_show-BDP_FL-PEG4-TCO.html
https://vectorlabs.com/tco-tetrazine-conjugation/
https://www.benchchem.com/product/b15621976/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bdp-fl-peg4-tco-for-bioconjugation
https://vectorlabs.com/tco-tetrazine-conjugation/
https://www.benchchem.com/product/b15621976/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bdp-fl-peg4-tco-for-bioconjugation
https://www.benchchem.com/product/b15621976?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medkoo.com/products/27482
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 2. BDP FL-PEG4-TCO|CAS 2183473-16-5|DC Chemicals [dcchemicals.com]
e 3. BDP FL-PEG4-TCO, 2183473-16-5 | BroadPharm [broadpharm.com]

¢ 4. medchemexpress.com [medchemexpress.com]

e 5. abpbio.com [abpbio.com]

¢ 6. Polyethylene Glycol (PEG) and Pegylation of Proteins | Thermo Fisher Scientific - US
[thermofisher.com]

e 7. lifetein.com [lifetein.com]

¢ 8. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated
trans-Cyclooctenes - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. vectorlabs.com [vectorlabs.com]

¢ 10. trans-Cyclooctene — a stable, voracious dienophile for bioorthogonal labeling - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the
synthesis, reactivity, and applications in biomedical breakthroughs - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. broadpharm.com [broadpharm.com]

¢ 13. Bdp FL-peg4-tco | C33H49BF2N407 | CID 131954351 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 14. Bdp FL-peg4-tco | Benchchem [benchchem.com]
¢ 15. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to BDP FL-PEG4-TCO for
Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621976/docs#an-in-depth-technical-guide-to-bdp-
fl-peg4-tco-for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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